2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C15H19N3O4/c1-3-17-8-9-18(15(21)14(17)20)10-13(19)16-11-6-4-5-7-12(11)22-2/h4-7H,3,8-10H2,1-2H3,(H,16,19)
• InChI Key: AUHONZVSSZRQGW-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(C(=O)C1=O)CC(=O)NC2=CC=CC=C2OC
• Molecular Formula: C15H19N3O4
• Molecular Weight: 305.33 g/mol

Description

2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(2-methoxyphenyl)acetamide, also known as Temozolomide (TMZ), is an oral chemotherapy drug used for the treatment of various types of brain tumors, including glioblastoma multiforme (GBM), astrocytoma, and anaplastic oligodendroglioma. TMZ is a prodrug that is rapidly converted to its active form, 5-(3-methyltriazen-1-yl)imidazole-4-carboxamide (MTIC), in the body.

Scientific Research Applications

Antibacterial Activity

Studies on semi-synthetic cephalosporins, including compounds similar to 2-(4-ethyl-2,3-dioxopiperazin-1-yl)-N-(2-methoxyphenyl)acetamide, have shown significant antibacterial activity against both Gram-positive and Gram-negative bacteria. This includes potent activity against beta-lactamase producing strains, with specific modifications enhancing activity against Gram-negative organisms, notably against Pseudomonas aeruginosa (Branch et al., 1987).

Protein Tyrosine Phosphatase 1B Inhibition

The designed and synthesized derivatives of 2-(4-methoxyphenyl)ethyl] acetamide, including structures closely related to the subject compound, have been evaluated for their inhibitory activity on Protein Tyrosine Phosphatase 1B (PTP1B). These compounds showed promising results in in vivo screening for antidiabetic activity, correlating well with docking studies (Saxena et al., 2009).

Molecular Structure Analysis

Research on amide derivatives has demonstrated the importance of different spatial orientations for anion coordination. For example, N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide exhibits specific geometric configurations that facilitate the formation of channel-like structures through weak interactions (Kalita & Baruah, 2010).

Environmental Impact Studies

The environmental impact and transport of acetochlor, a compound closely related to this compound, have been extensively studied. Research has identified its presence in streams of the Mississippi River Basin, illustrating the compound's environmental persistence and potential ecological impacts (Clark & Goolsby, 1999).

Anticonvulsant Activity

New amides derived from 3-methyl-3-phenyl-2,5-dioxo-pyrrolidin-1-yl-acetic acid, sharing structural motifs with the subject compound, have shown anticonvulsant activity in animal models. These compounds demonstrate significant potential for the development of new treatments for epilepsy, with specific derivatives showing potent effects in minimizing seizure episodes (Obniska et al., 2015).